4-[3,13-dihydroxy-13-[5-[5-(1-hydroxyundecyl)oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one
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Description
4-[3,13-dihydroxy-13-[5-[5-(1-hydroxyundecyl)oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one is a natural product found in Annona squamosa with data available.
Scientific Research Applications
Carbohydrate Moiety Influence in Maillard Reactions
Research by Frank and Hofmann (2000) explored the role of carbohydrate moieties in the formation of chromophores during Maillard reactions, a process relevant to food chemistry and potentially applicable to understanding the behavior of complex furan compounds like the one (Frank & Hofmann, 2000).
Synthesis for Analytical Internal Standards
Llovera et al. (2005) investigated the synthesis of furan esters for use as internal standards in analytical chemistry, particularly for gas chromatography-mass spectrometry. This research may provide insights into the potential applications of similar furan derivatives in analytical methods (Llovera, Balcells, Torres, & Canela, 2005).
Cytotoxicity and Cancer Cell Inhibition
Meilert, Pettit, and Vogel (2004) conducted research on the synthesis of furan derivatives and their cytotoxicity toward cancer cell lines. Such studies highlight the potential medicinal applications of furan compounds in cancer research (Meilert, Pettit, & Vogel, 2004).
Furan Compounds in Organic Synthesis
Gabriele et al. (2012) explored the synthesis of furan-3-carboxylic and 4-methylene-4,5-dihydrofuran-3-carboxylic esters, which are important in the development of organic synthesis methodologies. This research contributes to understanding how complex furan derivatives can be synthesized and manipulated for various applications (Gabriele, Mancuso, Maltese, Veltri, & Salerno, 2012).
properties
CAS RN |
136005-76-0 |
---|---|
Product Name |
4-[3,13-dihydroxy-13-[5-[5-(1-hydroxyundecyl)oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one |
Molecular Formula |
C37H66O7 |
Molecular Weight |
622.92 |
Origin of Product |
United States |
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